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Executive Summary

N-Nitroso-Vildagliptin is a potential genotoxic impurity of Vildagliptin, an oral hypoglycemic
agent. As with all N-nitrosamine impurities, it is considered a member of the "cohort of concern”
due to the well-established carcinogenic properties of this chemical class. Regulatory bodies
such as the European Medicines Agency (EMA) have set stringent limits for such impurities in
pharmaceutical products. This technical guide provides a comprehensive overview of the
available data on the carcinogenic potential of N-Nitroso-Vildagliptin and related nitrosamine
impurities, focusing on genotoxicity data, underlying mechanisms, and the experimental
protocols used for their assessment. While specific long-term carcinogenicity data for N-
Nitroso-Vildagliptin is not publicly available, this guide synthesizes the existing in vitro
toxicological data and the broader understanding of nitrosamine-induced carcinogenesis to

inform risk assessment.

Regulatory Landscape and Acceptable Intake Limits

Regulatory agencies have implemented strict controls on nitrosamine impurities in
pharmaceuticals. The EMA has classified N-nitroso-vildagliptin as a genotoxic impurity and
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has established a control limit of 15 ppm in the vildagliptin drug substance.[1] Furthermore, an
acceptable intake (Al) limit for "N-nitroso vildagliptin amide impurity" has been set at 1500
ng/day.[2] This underscores the regulatory concern and the need for sensitive analytical
methods to detect and quantify this impurity.

Carcinogenic Mechanism of N-Nitrosamines

N-nitrosamines are not directly carcinogenic but require metabolic activation, primarily by
cytochrome P450 (CYP) enzymes in the liver. This process generates unstable a-hydroxy
nitrosamines, which then spontaneously decompose to form highly reactive electrophilic
diazonium ions. These ions can then alkylate DNA bases, forming DNA adducts. If these
adducts are not repaired by the cell's DNA repair machinery, they can lead to mutations during
DNA replication, a critical initiating event in carcinogenesis.

Signaling Pathways in Nitrosamine-Induced
Carcinogenesis

The formation of DNA adducts by activated nitrosamines triggers a cascade of cellular
responses, primarily involving DNA damage response (DDR) pathways. Key pathways include:

o Base Excision Repair (BER): Primarily responsible for repairing small, non-bulky DNA
lesions like those caused by alkylation.

» Nucleotide Excision Repair (NER): Repairs bulky, helix-distorting DNA adducts.

e Mismatch Repair (MMR): Corrects mismatched bases that may arise from replication errors
due to unrepaired DNA adducts.

o Apoptosis: If the DNA damage is too extensive to be repaired, the cell may undergo
programmed cell death to prevent the propagation of mutations.

The diagram below illustrates the general pathway of nitrosamine-induced DNA damage and
the subsequent cellular responses.
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Caption: General pathway of N-nitrosamine induced carcinogenesis.

Toxicological Data for N-Nitroso-Vildagliptin Amide

Impurity (NNVI)

While data specifically for N-Nitroso-Vildagliptin is scarce in the public domain, a study on the
closely related N-nitroso vildagliptin amide impurity (NNVI) provides valuable insights into its

toxicological profile.[3][4]

Quantitative Data Summary

The following tables summarize the key quantitative findings from the in vitro evaluation of
NNVI in BALB 3T3 clone cells.

Table 1: Cytotoxicity of NNVI in BALB 3T3 Cells
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Concentration (ppm) Cell Viability (%) Observation

5 No significant change -

25 No significant change -

50 Significant decrease Cytotoxic

100 Further significant decrease Highly Cytotoxic
125 Profound decrease Highly Cytotoxic

Table 2: Genotoxicity of NNVI in BALB 3T3 Cells (Comet Assay)

Concentration (ppm) DNA Tail Intensity Observation
5 No significant increase Not genotoxic
25 No significant increase Not genotoxic
50 No significant increase Not genotoxic
100 Significant increase Genotoxic
125 Significant increase Genotoxic

Table 3: Oxidative Stress Markers in BALB 3T3 Cells Treated with NNVI

Malondialdehyde

. Superoxide o Reduced
Concentration . (MDA) & Nitric .
Dismutase (SOD) & . Glutathione (GSH)
(ppm) Oxide Synthase
Catalase (CAT) . & Nrf2
(iNOS)

Adaptive antioxidant

5-25 - -
response
50 Oxidative imbalance, Increased lipid
> -
antioxidant depletion peroxidation
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Experimental Protocols for Genotoxicity
Assessment

Standardized protocols are crucial for the reliable assessment of the genotoxic potential of
nitrosamine impurities. The following sections describe the general methodologies for key in
vitro assays.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of chemical
compounds. For nitrosamines, an enhanced protocol is often recommended.

Obijective: To detect point mutations (base substitutions and frameshifts) in histidine-requiring
strains of Salmonella typhimurium and tryptophan-requiring strains of Escherichia coli.

General Protocol:

o Strains: A panel of bacterial strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537, and
E. coli WP2 uvrA) is used to detect different types of mutations.

o Metabolic Activation: The test is performed with and without an exogenous metabolic
activation system (S9 fraction from induced rat or hamster liver) to mimic mammalian
metabolism. For nitrosamines, a higher concentration of S9 (e.g., 30%) is often used.

o Exposure: The test compound is incubated with the bacterial strains in the presence or
absence of the S9 mix.

» Plating: The mixture is plated on a minimal agar medium lacking the required amino acid
(histidine or tryptophan).

¢ Incubation: Plates are incubated for 48-72 hours.

e Scoring: The number of revertant colonies (colonies that have regained the ability to
synthesize the required amino acid) is counted. A significant, dose-dependent increase in the
number of revertant colonies compared to the negative control indicates a mutagenic
potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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